Cas no 2219419-27-7 (2-(4-cyanophenoxy)propanehydrazide hydrochloride)

• Product Name: 2-(4-cyanophenoxy)propanehydrazide hydrochloride
• CAS No: 2219419-27-7
• MF: C₁₀H₁₂ClN₃O₂
• MW: 241.674180984497
• CID: 6149846
• PubChem ID: 137952219
• Update Time: 2025-06-08

2-(4-cyanophenoxy)propanehydrazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyanophenoxy)propanehydrazide hydrochloride
• starbld0045598
• 2219419-27-7
• EN300-1706179
• 2-(4-cyanophenoxy)propanehydrazide;hydrochloride

• Inchi： 1S/C10H11N3O2.ClH/c1-7(10(14)13-12)15-9-4-2-8(6-11)3-5-9;/h2-5,7H,12H2,1H3,(H,13,14);1H
• InChI Key： CRGYVKLXAIWGML-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C#N)=CC=1)C(C(NN)=O)C

Computed Properties

• Exact Mass: 241.0618043g/mol
• Monoisotopic Mass: 241.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1Ų

Additional information on 2-(4-cyanophenoxy)propanehydrazide hydrochloride

Introduction to 2-(4-cyanophenoxy)propanehydrazide hydrochloride (CAS No. 2219419-27-7)

2-(4-cyanophenoxy)propanehydrazide hydrochloride (CAS No. 2219419-27-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. This compound belongs to the class of hydrazides and is characterized by its 4-cyanophenoxy substituent, which imparts specific chemical and biological properties. In this article, we will delve into the chemical structure, synthesis, biological activity, and potential applications of 2-(4-cyanophenoxy)propanehydrazide hydrochloride.

Chemical Structure and Synthesis:

The molecular formula of 2-(4-cyanophenoxy)propanehydrazide hydrochloride is C₁₀H₁₃N₃O₃·HCl, with a molecular weight of approximately 256.68 g/mol. The compound features a central propanehydrazide core with a 4-cyanophenoxy group attached to one of the carbon atoms. The presence of the cyano group and the phenyl ring contributes to its stability and reactivity, making it an interesting candidate for various chemical reactions.

The synthesis of 2-(4-cyanophenoxy)propanehydrazide hydrochloride typically involves several steps. One common approach is to start with 4-cyanophenol, which is then reacted with propionyl chloride to form the corresponding ester. The ester is subsequently treated with hydrazine hydrate to produce the hydrazide, which is finally converted to the hydrochloride salt by treatment with hydrogen chloride gas or a concentrated HCl solution. This multi-step process ensures high purity and yield, making it suitable for both laboratory-scale synthesis and potential large-scale production.

Biological Activity:

2-(4-cyanophenoxy)propanehydrazide hydrochloride has been studied for its potential biological activities, particularly in the context of anti-inflammatory and anti-tumor effects. Recent research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 2-(4-cyanophenoxy)propanehydrazide hydrochloride has also demonstrated potential as an anti-tumor agent. Studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

Potential Applications:

The unique properties of 2-(4-cyanophenoxy)propanehydrazide hydrochloride make it a valuable compound for various applications in medicinal chemistry and drug development. Its anti-inflammatory activity suggests potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to induce apoptosis in cancer cells also highlights its potential as a novel anticancer agent.

Beyond its direct therapeutic applications, 2-(4-cyanophenoxy)propanehydrazide hydrochloride can serve as a lead compound for further structural modifications and optimization. Researchers can explore different substituents on the phenyl ring or modifications to the hydrazide core to enhance its potency and selectivity for specific targets. This approach can lead to the development of more effective drugs with improved pharmacological profiles.

Conclusion:

2-(4-cyanophenoxy)propanehydrazide hydrochloride (CAS No. 2219419-27-7) is a promising compound with a unique chemical structure that offers significant potential in medicinal chemistry and drug development. Its anti-inflammatory and anti-tumor activities make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an important role in advancing our understanding of disease mechanisms and developing new treatments.